4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C26H27N3O3S2/c1-17-14-18(2)16-29(15-17)34(31,32)21-11-8-20(9-12-21)25(30)27-26-28(3)23-13-10-19-6-4-5-7-22(19)24(23)33-26/h4-13,17-18H,14-16H2,1-3H3
• InChI Key: DGGMARKQRRZMIU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C5=CC=CC=C5C=C4)C)C
• Molecular Formula: C26H27N3O3S2
• Molecular Weight: 493.6 g/mol

Description

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C26H27N3O3S2 and its molecular weight is 493.64. The purity is usually 95%.
BenchChem offers high-quality 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

A significant application of derivatives similar to 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide is in the field of cancer research. These compounds have shown pro-apoptotic activities, particularly in melanoma cell lines, suggesting their potential as anticancer agents. For instance, certain synthesized derivatives have demonstrated significant growth inhibition in melanoma cancer cell lines, with notable IC50 values, indicating their effectiveness in inhibiting cancer cell growth (Yılmaz et al., 2015).

Antimicrobial and Antifungal Activity

Some derivatives of this compound have been researched for their antimicrobial and antifungal properties. Studies have found that these compounds show considerable antibacterial, antifungal, and antimycobacterial activity against various microbial strains (K. Bhusari et al., 2008). This suggests their potential application in treating infections and diseases caused by microbes.

Carbonic Anhydrase Inhibition

Research into these compounds also includes their role as inhibitors of human carbonic anhydrase isoforms. The ability to inhibit these enzymes suggests potential therapeutic applications in conditions where modulation of carbonic anhydrase activity is beneficial (Ramazan Ulus et al., 2016).

Electrophysiological Activity

In cardiac electrophysiology, certain N-substituted derivatives exhibit significant activity, potentially functioning as selective class III agents. This indicates the potential use of these compounds in treating arrhythmias and other cardiac conditions (T. K. Morgan et al., 1990).